This review deals with the synthesis and properties of 1,2,4-triazine N-oxides and their annelated derivatives. Methods for the incorporation of the N-oxide group in the 1,2,4-triazine ring by direct oxidation and cyclisation involving nitro, nitroso, and isonitroso groups are discussed. Reactions of 1,2,4-triazine N-oxides with electrophiles, nucleophiles, and dienophiles are considered. The effect of the N-oxide group on the chemical shifts in the 1H, 13C, and 14N NMR spectra and the specific features of decomposition of 1,2,4-triazine N-oxides under electron impact are analysed. The bibliography includes 107 references.

The results of the application of radiation-chemical methods for the preparation of polymeric biomaterials are surveyed and treated systematically. The characteristic features of these methods and their advantages and disadvantages are indicated. The properties of polymeric biomaterials prepared using ionising radiation are examined. Particular attention is devoted to studies carried out during the last 10–15 years. The bibliography includes 492 references.

The influence of the nature of the carrier gas and of its pressure on the retention and the height equivalent to the theoretical plate in gas-solid chromatography is analysed. The physicochemical processes responsible for this influence are examined. It is shown that the carrier gas is an active participant in the chromatographic process. The bibliography includes 145 references.

Data on reactions of N-silylated amines, carboxamides, amino acids, and their derivatives with trivalent and pentavalent phosphorus acid halides are summarised. The effect of structural factors on the direction of phosphorylation is discussed. The bibliography includes 133 references.

The review systematises and summarises the oxidative methods for the synthesis of compounds with vicinal carbonyl functions. The oxidative reagents used for this purpose, their scope and limitations are discussed. The bibliography includes 307 references.

The review is concerned with the electronic and molecular structure and physicochemical properties of all types of technetium clusters with acido ligands described to date. As a typical cluster-forming metal, technetium possesses a number of specific, anomalous cluster-forming properties that can be interpreted in terms of greater capability of outer diffuse 5s(5p) AOs to participate in the formation of additional M–M bonds in technetium acido clusters as compared to analogous clusters of other transition d-elements. Theoretical interpretation of the electronic and molecular structure and properties of technetium clusters has been confirmed by experimental data (X-ray analysis, magnetochemistry, and EPR, optical, X-ray photoelectron and X-ray emission spectroscopy). The experimentally observed increased stability of technetium clusters with odd numbers of 'metallic' electrons and a decrease in the effective charge on Tc atoms upon formation of the M–M bonds are discussed. Recently found 'anomalous' properties of technetium and rhenium compounds with ferrocenium cations (in particular, unusual low-temperature electron emission on X-ray irradiation) are also considered. The bibliography includes 101 references

The published data of the last decade concerning the mechanism of the Kabachnik–Fields reaction and its significance for the chemistry of organophosphorus compounds as a method for the synthesis of α-amino phosphonates and their numerous functionally substituted derivatives and analogues, such as phosphinates and phosphine oxides, are generalised and systematised. The review discusses the classical version of the Kabachnik–Fields reaction, its modifications with the use of phosphorus chlorides, neutral esters and inorganic phosphorus acids, as well as chemical processes simulating separate steps of the reaction, viz., hydrophosphorylation of imines and amination of α-hydroxy phosphonates. Data on the practical application of α-amino phosphonates are presented. The bibliography includes 253 references.

Published data on carbenium ions containing CC bonds both directly conjugated with the carbenium centre and separated from it are surveyed and described systematically. Ammonium, diazonium, iminium, phosphonium and iodonium cations containing alkynyl groups, which can be regarded as heteroanalogues of alkynylcarbenium ions, are also considered. The bibliography includes 283 references

The synthesis and structure–activity relationships of inhibitors of steroid aromatase which catalyses the last stage of a multistep biotransformation of cholesterol into estrogens, viz., aromatisation of C19-steroids into C18-phenolic steroids, are discussed. Compounds of the androstane series which are structurally related to the natural substrate, viz., androst-4-ene-3,17-dione, are the subjects of consideration. The review encompasses problems of synthesis of various substituted androstanes and their aromatase-inhibiting activities and structural requirements for selective specific aromatase inhibitors based on in vitro and in vivo structure–activity studies of compounds synthesised, their biological properties and the results of clinical trials. Special attention is paid to practical applications of aromatase inhibitors in the treatment of hormone-dependent mammary and ovarian tumours as well as benign prostatic tumours. In writing this report, the author has used all the information currently available in the chemical, biochemical, endocrinological and medicinal literature as well as in patents. The bibliography includes 173 references.

The results of studies on the structures and mechanical properties of polymeric materials subjected to isostatic treatment and extrusion in the solid state, mainly rigid-chain and network polymers, polymer blends, and reinforced compositions, are described systematically and surveyed. The bibliography includes 204 references.

Characteristic features of the synthesis of isoalkanes and arenes from CO and H2 in the presence of oxide, metallic and zeolite-containing catalysts are considered. Primary attention is paid to cobalt–zeolite systems. The bibliography includes 96 references.

Data on the synthesis of β,β-disubstituted ketene N,N-acetals as well as their physicochemical properties and reactions with electrophilic and nucleophilic reagents are generalised. Special attention is paid to the synthesis of various heterocyclic compounds based on these compounds. The bibliography includes 182 references.

Data on the synthesis, conformational behaviour and complexing properties of calix[4]resorcinolarene and calix[n]arene derivatives modified by phosphorus-containing fragments are surveyed. The bibliography includes 123 references.

The interaction of hydrocarbons having different structures with catalysts for their partial oxidation is considered. The activation of the hydrocarbon molecules on the surface can lead to the formation of adsorption complexes or radicals. This process depends on the structure of the hydrocarbons and the energy of the bonds in them, the temperature and nature of the surface of the solid (structure, the valence state of the elements entering into its composition, and the form of oxygen and its mobility). The possible mechanism of the activation of hydrocarbons on different catalytic systems is discussed. The bibliography includes 149 references

The main results concerning the immobilisation of hydroxyl-containing stationary phases in capillary gas chromatography are surveyed and treated systematically. Attention is concentrated on the influence of the chemical reactions occurring during immobilisation and on the characteristics of the capillary column. It is noted that, together with the improvement of the methods for the immobilisation of known phases, the syntheses of new stationary liquid phases, the properties and the immobilisation conditions of which have been optimised taking into account the characteristics of the objects analysed, are promising. The bibliography includes 176 references

The data on the synthesis and transformations of 2,3,4,5-tetrahydropyridine and its derivatives published after 1970 are surveyed and described systematically. The bibliography includes 251 references

Data on catalytic antibodies as a new generation of biocatalysts are reviewed. The principles used in the design, and the methods for the preparation of all presently known classes of catalytic antibodies, which catalyse particular conversions of organic compounds, are discussed. Data on the efficiency, regio- and stereospecificity and mechanisms of action of catalytic antibodies are presented and their possible applications in fine organic synthesis are considered. The bibliography includes 124 references

Data concerning the methods of synthesis, chemical transformations and application of levulinic acid are analysed and generalised. The wide synthetic potential of levulinic acid, particularly as a key compound in the synthesis of various heterocyclic systems, saturated and unsaturated ketones and diketones, difficultly accessible acids and other compounds is demonstrated. The accessibility of levulinic acid from hexose-containing wood-processing and agricultural wastes is noted. The bibliography includes 260 references.

The data dealing with reductive amination of oxygen-containing organic compounds of different classes are systematised. New data on the amination agents and the catalysts used are presented. The dependence of the reactivity of reagents on their structures is considered. The bibliography includes 249 references.

Published data on recyclisation reactions of carbo- and heterocycles with participation of malononitrile and recyclisation of compounds containing a malononitrile fragment or fragments with malononitrile as a synthon are surveyed, described systematically and analysed. The bibliography includes 206 references.